![molecular formula C16H13FN2O3S B2992205 N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-4-fluorobenzamide CAS No. 895435-57-1](/img/structure/B2992205.png)
N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-4-fluorobenzamide
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Description
N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C16H13FN2O3S and its molecular weight is 332.35. The purity is usually 95%.
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Scientific Research Applications
Drug Metabolism and Excretion
One study identified human metabolites of a closely related compound, highlighting its potential as a treatment for stable angina and atrial fibrillation. The study explored the renal and hepatic uptake transporters for these metabolites, indicating their secretion and uptake mechanisms, which could be crucial for understanding the pharmacokinetics of similar compounds like N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-4-fluorobenzamide (Umehara et al., 2009).
Antimicrobial Activity
Research into benzamide derivatives with fluorine atoms and thiazole or thiazolidine rings has shown promising antimicrobial activity. For example, a study on fluorobenzamides containing thiazole demonstrated significant antimicrobial activity against various bacterial and fungal strains, which suggests the potential of this compound in similar applications (Desai et al., 2013).
Synthesis and Evaluation of Novel Compounds
Another area of application is the synthesis and evaluation of novel radioligands for imaging purposes, such as positron emission tomography (PET) imaging of metabotropic glutamate receptor subtype 1 in rodent brains. This research avenue underscores the compound's utility in developing diagnostic tools for neurological conditions (Fujinaga et al., 2012).
Antitumor Activity
Additionally, the structure of similar compounds has been linked to potent and selective inhibitory activity against lung, colon, and breast cancer cell lines, suggesting the potential of this compound in cancer research and treatment development (Mortimer et al., 2006).
Properties
IUPAC Name |
N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FN2O3S/c1-21-12-7-11-14(8-13(12)22-2)23-16(18-11)19-15(20)9-3-5-10(17)6-4-9/h3-8H,1-2H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXFPLLVZQAGQGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.